Cas no 887898-68-2 (3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887898-68-2
• MF: C₂₂H₁₃Cl₂N₃O₅
• MW: 470.261723279953
• CID: 5957341
• PubChem ID: 16814794
• Update Time: 2025-10-30

3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• AKOS024594440
• F0666-1182
• 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
• 887898-68-2
• AB00671632-01
• 3-[(2,4-dichlorobenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C22H13Cl2N3O5/c23-12-5-10-15(17(24)11-12)21(28)26-19-16-3-1-2-4-18(16)32-20(19)22(29)25-13-6-8-14(9-7-13)27(30)31/h1-11H,(H,25,29)(H,26,28)
• InChI Key： UDGWHHRDAWDAQO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=C(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)OC2C=CC=CC1=2)=O)Cl

Computed Properties

• Exact Mass: 469.0232259g/mol
• Monoisotopic Mass: 469.0232259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 117Ų

Additional information on 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS: 887898-68-2)

The compound 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS: 887898-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This benzofuran derivative has been investigated for its potential as a therapeutic agent, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its structural features, including the dichlorobenzamido and nitrophenyl moieties, have been shown to enhance its binding affinity to target proteins, thereby improving its therapeutic efficacy.

Recent synthetic efforts have focused on improving the yield and purity of 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide. Advances in catalytic methods and green chemistry approaches have enabled more efficient and environmentally friendly production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the scalability of the synthesis, making it more feasible for large-scale pharmaceutical production.

In the context of anticancer research, preclinical studies have revealed that this compound induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that its activity is mediated through the inhibition of key oncogenic kinases and the activation of tumor suppressor pathways. These findings highlight its potential as a lead compound for the development of next-generation anticancer therapies.

Despite these promising results, challenges remain in the clinical translation of 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications and formulation strategies to overcome these limitations and enhance its therapeutic profile.

In conclusion, the recent advancements in the study of 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS: 887898-68-2) underscore its potential as a versatile pharmacophore with applications in inflammation and oncology. Continued research efforts are expected to further elucidate its molecular mechanisms and optimize its clinical utility, paving the way for its eventual translation into therapeutic agents.